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Compound of Interest

Compound Name: Isoamyl lactate

Cat. No.: B106790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The increasing demand for sustainable practices in the chemical and pharmaceutical industries

has led to a surge in the exploration of green solvents. Among these, lactate esters, derived

from renewable resources, have emerged as promising alternatives to conventional petroleum-

based solvents. This guide provides an objective comparison of two such lactate esters:

isoamyl lactate and ethyl lactate. By examining their performance, environmental impact, and

safety profiles, supported by available data and experimental protocols, this document aims to

assist researchers in making informed decisions for their specific applications.

At a Glance: Key Physicochemical and
Environmental Properties
The selection of a solvent is often dictated by its physical and chemical properties, as well as

its environmental footprint. The following table summarizes the key characteristics of isoamyl
lactate and ethyl lactate.
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Property Isoamyl Lactate Ethyl Lactate References

Chemical Formula C8H16O3 C5H10O3 [1][2]

Molecular Weight (

g/mol )
160.21 118.13 [1][2]

Appearance
Colorless to almost

colorless clear liquid
Colorless liquid [3]

Odor

Mild, sweet, oily,

somewhat caramel-

like

Mild, fruity, buttery,

creamy
[4]

Boiling Point (°C) 202 - 203 151 - 155 [4]

Melting Point (°C) - -26

Flash Point (°C) 74 - 77.78 46 [4]

Density (g/cm³ at 20-

25°C)
0.958 - 0.986 1.03 [4]

Water Solubility
Slightly soluble (2.019

g/L at 25°C)
Miscible [4]

Vapor Pressure

(mmHg at 25°C)
0.072 ~1.7 [4]

Hansen Solubility

Parameters (MPa½)
Data not available

δD: 16.0, δP: 7.6, δH:

12.5
[5][6]

Biodegradability

Readily biodegradable

(as a class of lactate

esters)

Readily biodegradable [7]

Toxicity Profile
Not classified as

hazardous

Low toxicity, non-

carcinogenic
[7]

Performance as Green Solvents
Both isoamyl lactate and ethyl lactate are recognized for their excellent solvency power,

making them suitable for a wide range of applications.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.tcichemicals.com/IL/en/p/L0117
https://www.thegoodscentscompany.com/data/rw1045071.html
https://www.tcichemicals.com/IL/en/p/L0117
https://www.thegoodscentscompany.com/data/rw1045071.html
https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/aquatic-toxicity_en
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://pubmed.ncbi.nlm.nih.gov/9734323/
https://www.stevenabbott.co.uk/practical-adhesion/hsp.php
https://www.researchgate.net/publication/373635170_Classifying_chemicals_into_toxicity_categories_based_on_LC50_values-_Pros_and_cons
https://www.researchgate.net/figure/OECD-and-ISO-standards-for-biodegradation-tests-8_tbl6_307605729
https://www.researchgate.net/figure/OECD-and-ISO-standards-for-biodegradation-tests-8_tbl6_307605729
https://www.benchchem.com/product/b106790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl Lactate is a versatile and effective solvent for a variety of substances, including polymers,

resins, and active pharmaceutical ingredients (APIs). Its ability to dissolve both polar and non-

polar compounds makes it a valuable tool in formulations, coatings, and cleaning applications.

It has been successfully used as a replacement for traditional solvents like toluene, acetone,

and xylene in various industrial processes. In the pharmaceutical industry, its low toxicity and

high solvency make it an ideal excipient for drug formulations.

Isoamyl Lactate also demonstrates strong solvency, particularly for biocides, where it has

been reported to dissolve or disperse a wide range of such compounds, in some cases more

effectively than other lactate esters. Its non-water-soluble nature can be advantageous in

certain formulations, such as in providing stability to emulsions and preventing crystallization

upon dilution. It finds applications in the synthesis of fragrances, resins, paints, and adhesives.

Due to a lack of directly comparative experimental data, a definitive statement on which solvent

performs "better" is application-dependent. The choice between isoamyl lactate and ethyl

lactate will hinge on the specific solubility requirements of the solute, the desired volatility, and

the importance of water miscibility for the intended process.

Environmental, Health, and Safety Profile
A critical aspect of a "green" solvent is its impact on the environment and human health.

Ethyl Lactate is widely recognized for its favorable environmental profile. It is 100%

biodegradable, breaking down into harmless carbon dioxide and water. It is derived from

renewable resources, typically through the fermentation of corn. Furthermore, it is non-

corrosive, non-carcinogenic, and non-ozone depleting.

Isoamyl Lactate is also considered a green solvent, with its starting materials, lactic acid and

isoamyl alcohol (which can be derived from fusel oil, a byproduct of fermentation), being from

renewable sources. Safety data indicates that it is not classified as a hazardous substance,

suggesting a low toxicity profile.[1] Like other lactate esters, it is expected to be readily

biodegradable.[7]

Synthesis of Lactate Esters: A Workflow
The synthesis of both isoamyl lactate and ethyl lactate is typically achieved through the

esterification of lactic acid with the corresponding alcohol. This process can be catalyzed by an
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acid or carried out enzymatically.

Synthesis of Lactate Esters

Reactants Esterification Process

Products & Purification

Lactic Acid

Esterification Reaction

Alcohol
(Ethanol or Isoamyl Alcohol)

Crude Lactate Ester
(Isoamyl Lactate or Ethyl Lactate) + Water

Catalyst
(e.g., Acid Catalyst, Enzyme)

Purification
(e.g., Distillation, Filtration)

Pure Lactate Ester

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of lactate esters via esterification.

Experimental Protocols
Detailed methodologies are crucial for replicating and comparing experimental results. Below

are representative protocols for the synthesis of isoamyl lactate and a proposed protocol for

comparing the solvent performance of isoamyl lactate and ethyl lactate.
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Protocol 1: Synthesis of Isoamyl Lactate via Acid-
Catalyzed Esterification
This protocol is adapted from a patented method for the preparation of isoamyl lactate.

Materials:

Lactic acid

Isoamyl alcohol

Supported sodium bisulfate catalyst (or other suitable acid catalyst)

Three-necked flask equipped with a stirrer, thermometer, and distillation column with a reflux

condenser

Heating mantle

Filtration apparatus

Procedure:

In a 250 mL three-necked flask, combine lactic acid (e.g., 20.1 g) and isoamyl alcohol (e.g.,

58.5 g).

Add the supported sodium bisulfate catalyst (e.g., 2.6 g).

Heat the mixture to the desired reaction temperature (e.g., 120°C) using a heating mantle.

Continuously stir the reaction mixture.

Water formed during the reaction will be removed as an azeotrope with isoamyl alcohol

through the distillation column.

Maintain the reaction for a specified duration (e.g., 3 hours).

After the reaction is complete, cool the mixture to room temperature.
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Filter the mixture to recover the catalyst.

The filtrate, containing the crude isoamyl lactate, can be further purified by distillation.

Protocol 2: Comparative Dissolution of a Model
Compound
This protocol outlines a general procedure to compare the dissolution performance of isoamyl
lactate and ethyl lactate for a specific solid compound.

Materials:

Isoamyl lactate

Ethyl lactate

Model solid compound (e.g., a specific drug substance, resin, or polymer)

Analytical balance

Vials with screw caps

Shaking incubator or magnetic stirrer with temperature control

Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Prepare saturated solutions of the model compound in both isoamyl lactate and ethyl

lactate at a controlled temperature (e.g., 25°C).

Add an excess of the solid compound to a known volume of each solvent in separate vials.

Seal the vials and agitate them in a shaking incubator or with a magnetic stirrer for a

sufficient time to ensure equilibrium is reached (e.g., 24-48 hours).

After equilibration, allow any undissolved solid to settle.
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Carefully withdraw a known volume of the supernatant from each vial, ensuring no solid

particles are transferred.

Dilute the withdrawn samples with a suitable solvent to a concentration within the analytical

range of the chosen quantification method.

Analyze the diluted samples using the appropriate analytical instrument to determine the

concentration of the dissolved model compound.

Calculate the solubility of the model compound in each solvent (e.g., in mg/mL or mol/L).

Compare the solubility values to assess the relative performance of isoamyl lactate and

ethyl lactate as solvents for the chosen compound.

Logical Relationship: From Biomass to Green
Solvent
The production of lactate esters is a prime example of a green chemistry pathway, starting from

renewable biomass and culminating in an environmentally benign solvent.
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Lifecycle of Lactate Esters
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(Ethyl or Isoamyl Lactate)
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Caption: The sustainable lifecycle of lactate esters, from biomass to biodegradation.
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Conclusion
Both isoamyl lactate and ethyl lactate present compelling cases as green solvents, offering

sustainable and safer alternatives to traditional petrochemical-based options. Ethyl lactate is a

well-characterized solvent with a broad range of applications and a proven track record of

performance and safety. Isoamyl lactate, while less extensively studied, shows significant

promise, particularly in applications requiring lower water solubility and strong solvency for

specific compounds like biocides.

The choice between these two lactate esters will ultimately depend on the specific

requirements of the application. For processes where water miscibility and a lower boiling point

are desirable, ethyl lactate may be the preferred choice. Conversely, for applications benefiting

from lower volatility and water immiscibility, isoamyl lactate presents a valuable alternative.

Further direct comparative studies are warranted to fully elucidate the performance differences

between these two green solvents in various applications. Researchers are encouraged to

utilize the provided protocols as a starting point for their own evaluations to determine the

optimal solvent for their needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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